Cas no 22433-91-6 (2-Bromoisophthalic acid)
2-Bromoisophthalic acid structure
2-Bromoisophthalic acid Properties
Names and Identifiers
-
- 2-Bromoisophthalic acid
- 1,3-Benzenedicarboxylicacid, 2-bromo-
- 2-bromobenzene-1,3-dicarboxylic acid
- 2-bromo-1,3-benzenedicarboxylic acid
- 2-bromobenzene-1,3-dioic acid
- 2-bromo-isophthalic acid
- AC1L74YM
- bromo-isophthalic acid
- CTK1A4177
- HMS1443L01
- HMS2198H14
- Maybridge3_004467
- SureCN1116170
- CHEMBL1717445
- FT-0709386
- bromoisophthalic acid
- 22433-91-6
- AJ-797/43492844
- 2-Bromoisophthalicacid
- NSC312822
- NSC 312822
- NSC-312822
- DTXSID30317219
- AKOS022181920
- E82106
- SR-01000642232-1
- MFCD00099229
- MLS001075228
- SCHEMBL1116170
- SMR000639366
- CS-0168202
- SY231256
- IDI1_015854
- CCG-53042
- DB-364908
- +Expand
-
- MFCD00099229
- LOICBODWTPYJIW-UHFFFAOYSA-N
- InChI=1S/C8H5BrO4/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
- BrC1C(C(O)=O)=CC=CC=1C(O)=O
Computed Properties
- 243.93705
- 2
- 4
- 2
- 243.937
- 13
- 206
- 0
- 0
- 0
- 0
- 0
- 1
- 1.7
- 74.6A^2
Experimental Properties
- 1.84550
- 74.6
- 1.652
- 427°Cat760mmHg
- 212°C
- 1.875
2-Bromoisophthalic acid Price
2-Bromoisophthalic acid Related Literature
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1. 264. Studies in tar hydrocarbons. Part I. Reduction products of pyreneEdward A. Coulson J. Chem. Soc. 1937 1298
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2. Formula index
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Qun-Li Luo,Jian-Ping Tan,Zhi-Fu Li,Yue Qin,Lin Ma,Dong-Rong Xiao Dalton Trans. 2011 40 3601
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Jin-Kui Liu,Jun-Fang Gong,Mao-Ping Song Org. Biomol. Chem. 2019 17 6069
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Hisao Nishiyama Chem. Soc. Rev. 2007 36 1133
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Jin-Kui Liu,Jun-Fang Gong,Mao-Ping Song Org. Biomol. Chem. 2019 17 6069
-
Pawan Kumar,Mujahuddin M. Siddiqui,Yerrnaidu Reddi,Joel T. Mague,Raghavan B. Sunoj,Maravanji S. Balakrishna Dalton Trans. 2013 42 11385
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:22433-91-6)2-Bromoisophthalic acid
99%/99%
5g/25g
257/901